Cas no 1832664-75-1 (Cyclohexene sulfonamide)

• Product Name: Cyclohexene sulfonamide
• CAS No: 1832664-75-1
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• CID: 6238162
• PubChem ID: 17976419
• Update Time: 2025-08-05

Cyclohexene sulfonamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5576456
• cyclohex-1-ene-1-sulfonamide
• 1832664-75-1
• cyclohexene sulfonamide
• EN300-1617452
• Cyclohexene sulfonamide

• Inchi： 1S/C6H11NO2S/c7-10(8,9)6-4-2-1-3-5-6/h4H,1-3,5H2,(H2,7,8,9)
• InChI Key： OLPXMJORFVGIOU-UHFFFAOYSA-N
• SMILES： S(C1=CCCCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 161.05104977g/mol
• Monoisotopic Mass: 161.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.5Ų

Additional information on Cyclohexene sulfonamide

Cyclohexene Sulfonamide (CAS No. 1832664-75-1): A Comprehensive Overview

Cyclohexene sulfonamide (CAS No. 1832664-75-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its cyclohexene and sulfonamide functional groups, offers a range of potential applications, from synthetic intermediates to drug development. This comprehensive overview delves into the chemical structure, synthesis methods, physicochemical properties, and current research trends surrounding Cyclohexene sulfonamide.

Chemical Structure and Synthesis

The chemical structure of Cyclohexene sulfonamide is defined by a cyclohexene ring attached to a sulfonamide group. The cyclohexene ring provides a cyclic framework that can influence the compound's reactivity and stability, while the sulfonamide group imparts unique chemical properties such as polarity and hydrogen bonding capabilities. The synthesis of Cyclohexene sulfonamide can be achieved through various methods, including the reaction of cyclohexene with sulfonyl chlorides in the presence of a base or through the direct sulfonation of cyclohexene followed by amidation.

Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing Cyclohexene sulfonamide. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic method using palladium complexes to facilitate the formation of the sulfonamide bond with high yields and selectivity. This method not only reduces the use of hazardous reagents but also enhances the overall sustainability of the synthesis process.

Physicochemical Properties

Cyclohexene sulfonamide exhibits several notable physicochemical properties that make it an attractive candidate for various applications. Its molecular weight is approximately 173.2 g/mol, and it has a melting point ranging from 95°C to 98°C. The compound is generally soluble in polar solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in non-polar solvents like hexane and toluene.

The presence of the sulfonamide group imparts significant polarity to Cyclohexene sulfonamide, which can influence its interactions with biological systems. This polarity also affects its solubility characteristics and can be leveraged in designing drug delivery systems or enhancing the bioavailability of pharmaceutical compounds.

Applications in Medicinal Chemistry

Cyclohexene sulfonamide has shown promise in medicinal chemistry due to its potential as a scaffold for drug discovery. Sulfonamides are well-known for their biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The cyclohexene ring adds structural diversity that can be exploited to fine-tune the pharmacological profile of derived compounds.

A recent study published in the Journal of Medicinal Chemistry explored the use of Cyclohexene sulfonamide derivatives as potential inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation can have therapeutic benefits in treating diseases such as cancer and neurodegenerative disorders. The study demonstrated that certain derivatives of Cyclohexene sulfonamide exhibited high binding affinity to specific PPI interfaces, suggesting their potential as lead compounds for further drug development.

Current Research Trends

The field of organic chemistry is continuously evolving, and ongoing research on Cyclohexene sulfonamide reflects this dynamic nature. One area of active investigation is the development of new synthetic methodologies that can expand the scope of functionalization around the cyclohexene ring. For example, researchers at the University of California have reported a novel photochemical reaction that allows for selective functionalization at specific positions on the cyclohexene ring, opening up new possibilities for creating complex molecular architectures.

In addition to synthetic advancements, there is growing interest in exploring the biological activities of Cyclohexene sulfonamide derivatives. A study published in Bioorganic & Medicinal Chemistry Letters in 2022 investigated the antiviral properties of several derivatives against RNA viruses such as influenza and SARS-CoV-2. The results indicated that certain compounds exhibited potent antiviral activity with low cytotoxicity, highlighting their potential as antiviral agents.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including Cyclohexene sulfonamide. While this compound is not classified as hazardous or toxic under standard regulations, it is essential to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times to minimize exposure risks.

In terms of environmental impact, it is important to dispose of any waste materials containing Cyclohexene sulfonamide strong> according to local regulations to prevent contamination of water sources or soil. Green chemistry principles should be applied wherever possible to minimize environmental footprint during synthesis and use.

Conclusion

Cyclohexene sulfonamide strong> (CAS No. 1832664-75-1) is a versatile compound with a wide range of applications in organic chemistry, medicinal chemistry, and pharmaceutical research. Its unique chemical structure combines a cyclohexene ring with a sulfonamide group, offering opportunities for functionalization and biological activity modulation. Ongoing research continues to uncover new synthetic methods and potential therapeutic applications for this compound, making it an exciting area for future exploration.